Cas no 2703774-52-9 (9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro5.5undecane-8-carboxylic acid)

• Product Name: 9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro5.5undecane-8-carboxylic acid
• CAS No: 2703774-52-9
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• MDL: MFCD34551267
• CID: 5361624
• PubChem ID: 165946678
• Update Time: 2025-10-12

9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro5.5undecane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-[(tert-butoxy)carbonyl]-3-oxa-9-azaspiro[5.5]undecane-8-carboxylic acid
• 9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro5.5undecane-8-carboxylic acid

• MDL： MFCD34551267
• Inchi： 1S/C15H25NO5/c1-14(2,3)21-13(19)16-7-4-15(5-8-20-9-6-15)10-11(16)12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
• InChI Key： ZFVJMGLHNMWASP-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)C(C(O)=O)C2)CCOC1

Additional information on 9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro5.5undecane-8-carboxylic acid

9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro[5.5]undecane-8-carboxylic acid: A Comprehensive Overview

9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro[5.5]undecane-8-carboxylic acid, with the CAS number 2703774-52-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The compound's structure includes a tert-butoxycarbonyl (Boc) protecting group, an oxacyclic ring, and a carboxylic acid functional group, making it a versatile molecule for various applications in drug discovery and development.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the preparation of amino acids and peptides. It effectively blocks the reactivity of the amine group, allowing for selective functionalization of other parts of the molecule. In the case of 9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro[5.5]undecane-8-carboxylic acid, the Boc group plays a crucial role in stabilizing the compound during synthesis and protecting it from premature deprotection.

The oxacyclic ring, or 3-oxa ring, is another key feature of this compound. Oxacyclic rings are cyclic ethers that can impart unique conformational properties to molecules, influencing their biological activity and pharmacokinetic behavior. The presence of this ring in 9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro[5.5]undecane-8-carboxylic acid suggests that it may exhibit specific interactions with biological targets, such as enzymes or receptors.

The carboxylic acid functional group at the C8 position of the spirocyclic structure is another important aspect of this compound. Carboxylic acids are common in bioactive molecules and can participate in various biological processes, including hydrogen bonding, salt formation, and enzymatic reactions. The carboxylic acid group in 9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro[5.5]undecane-8-carboxylic acid may contribute to its solubility, stability, and binding affinity to target proteins.

In recent years, spirocyclic compounds have been extensively studied for their potential therapeutic applications. For instance, spirocyclic structures have been found to exhibit potent anti-inflammatory, anti-cancer, and anti-viral activities. The unique conformational rigidity provided by the spirocyclic framework can enhance the binding affinity and selectivity of these compounds towards specific biological targets.

9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro[5.5]undecane-8-carboxylic acid has been synthesized using advanced organic synthesis techniques, including multistep reactions and protection/deprotection strategies. The synthesis typically involves the formation of the spirocyclic core followed by functionalization of the various substituents. The Boc protecting group is introduced to protect the amine functionality during these synthetic steps.

The biological evaluation of 9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro[5.5]undecane-8-carboxylic acid has revealed promising results in several areas. In vitro studies have shown that this compound exhibits significant inhibitory activity against specific enzymes involved in inflammatory pathways. Additionally, preliminary studies have indicated that it may have potential as an anti-cancer agent by inducing apoptosis in cancer cells.

The pharmacokinetic properties of 9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro[5.5]undecane-8-carboxylic acid have also been investigated. These studies have focused on its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its therapeutic potential. The presence of the carboxylic acid group has been shown to improve solubility and reduce metabolic degradation, enhancing the overall bioavailability of the compound.

In conclusion, 9-(tert-butoxy)carbonyl-3-oxa-9-azaspiro[5.5]undecane-8-carboxylic acid, with CAS number 2703774-52-9, is a promising compound with a unique structural framework that offers significant potential for various therapeutic applications. Its combination of a tert-butoxycarbonyl protecting group, an oxacyclic ring, and a carboxylic acid functional group makes it a versatile molecule for further research and development in medicinal chemistry and pharmaceutical sciences.